5-Amino-2-phenethylbenzoic acid

• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 5-amino-2-(2-phenylethyl)benzoic acid
• InChI: InChI=1S/C15H15NO2/c16-13-9-8-12(14(10-13)15(17)18)7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7,16H2,(H,17,18)
• InChI Key: HXBGERMJZKREGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=C(C=C(C=C2)N)C(=O)O

Description

5-Amino-2-phenethylbenzoic acid is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of compound 77(8.5 g), 2N. aqueous sodium hydroxide (50 ml) and methanol (100 ml) was stirred at ambient temperature for 18 hours and then heated at reflux for 2 hours. The mixture was cooled and evaporated under reduced pressure. The product was redissolved in water (1 L) and washed with diethyl ether (250 ml). The aqueous solution was acidified to pH 5-6 with glacial acetic acid . The resulting precipitate was isolated by filtration and dried under vacuum at 60° C. to give a powder which was azeotroped with toluene (3×50 ml) and then dried under high vacuum to give 5-amino-2-phenethylbenzoic acid (compound 78) (8.0 g).